![molecular formula C21H21NO B6161400 (3E,5E)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one CAS No. 1009817-60-0](/img/no-structure.png)
(3E,5E)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one
Overview
Description
(3E,5E)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one, also known as 3,5-DiMPMP, is a cyclic ketone compound with a molecular formula of C15H20NO. It is a synthetic compound with a wide range of applications in scientific research, including biochemical and physiological studies. It has been studied for its potential use in drug development and as a biomarker for metabolic diseases.
Mechanism of Action
(3E,5E)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one is metabolized in the body by a number of enzymes, including cytochrome P450 enzymes, glucuronosyl transferases, and sulfotransferases. These enzymes catalyze the formation of metabolites that can be further metabolized and excreted in the urine or bile. Additionally, (3E,5E)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one can be metabolized by conjugation with glucuronic acid or sulfate, which can increase its solubility and facilitate its excretion.
Biochemical and Physiological Effects
(3E,5E)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one has been studied for its potential use in drug development and as a biomarker for metabolic diseases. Studies have shown that (3E,5E)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one has a number of biochemical and physiological effects, including an inhibitory effect on cytochrome P450 enzymes, an increase in the production of glucuronides, and an inhibition of glucuronosyl transferases. Additionally, (3E,5E)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one has been shown to inhibit the activity of sulfotransferases and to increase the production of sulfates.
Advantages and Limitations for Lab Experiments
(3E,5E)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one has a number of advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. Additionally, it has a relatively low toxicity and is stable in aqueous solutions. However, there are some limitations to using (3E,5E)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one in laboratory experiments. For example, it can be metabolized by enzymes in the body, which can reduce its efficacy and limit its use as a biomarker. Additionally, its metabolites can be toxic, and it can interfere with the metabolism of other compounds.
Future Directions
There are a number of potential future directions for research involving (3E,5E)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one. These include further investigation into its potential use as a drug development tool, as a biomarker for metabolic diseases, and as an inhibitor of enzymes involved in metabolic pathways. Additionally, further research could be done to determine the effects of (3E,5E)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one on other biochemical and physiological processes, such as the immune system. Finally, research could be done to determine the potential therapeutic benefits of (3E,5E)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one and its metabolites.
Synthesis Methods
(3E,5E)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one can be synthesized from 3,5-dimethyl-4-methylphenylpiperidine-4-one by a reaction of a Grignard reagent with methyl iodide in the presence of a base. The reaction involves the formation of a Grignard reagent from the methyl iodide and the piperidine. The Grignard reagent then reacts with the 3,5-dimethyl-4-methylphenylpiperidine-4-one to form the desired (3E,5E)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one.
Scientific Research Applications
(3E,5E)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one has been used in scientific research to study the biochemical and physiological effects of its metabolites. It has been used to study the metabolism of other compounds, such as drugs and toxins. It has also been used to study the effects of metabolic diseases, such as diabetes, on the body. Additionally, (3E,5E)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one has been studied for its potential use in drug development, as a biomarker for metabolic diseases, and as an inhibitor of enzymes involved in metabolic pathways.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3E,5E)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one involves the condensation of 4-methylbenzaldehyde with piperidine-4-one in the presence of a base to form the intermediate Schiff base. The Schiff base is then subjected to a double Wittig reaction with two equivalents of methyltriphenylphosphonium bromide and potassium tert-butoxide to yield the final product.", "Starting Materials": [ "4-methylbenzaldehyde", "piperidine-4-one", "base (e.g. sodium hydroxide)", "methyltriphenylphosphonium bromide", "potassium tert-butoxide" ], "Reaction": [ "Step 1: Condensation of 4-methylbenzaldehyde with piperidine-4-one in the presence of a base to form the Schiff base intermediate.", "Step 2: Double Wittig reaction of the Schiff base intermediate with two equivalents of methyltriphenylphosphonium bromide and potassium tert-butoxide to yield the final product, (3E,5E)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one." ] } | |
CAS RN |
1009817-60-0 |
Molecular Formula |
C21H21NO |
Molecular Weight |
303.4 |
Purity |
95 |
Origin of Product |
United States |
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